Cas no 1396674-36-4 (2-[4-(thiophen-2-yl)piperidine-1-carbonyl]-1,3-benzothiazole)

• Product Name: 2-[4-(thiophen-2-yl)piperidine-1-carbonyl]-1,3-benzothiazole
• CAS No: 1396674-36-4
• MF: C₁₇H₁₆N₂OS₂
• MW: 328.451741218567
• CID: 847851
• Update Time: 2025-08-01

2-[4-(thiophen-2-yl)piperidine-1-carbonyl]-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• Methanone, 2-benzothiazolyl[4-(2-thienyl)-1-piperidinyl]-
• benzo[d]thiazol-2-yl(4-(thiophen-2-yl)piperidin-1-yl)methanone
• 2-[4-(thiophen-2-yl)piperidine-1-carbonyl]-1,3-benzothiazole

• Inchi： 1S/C17H16N2OS2/c20-17(16-18-13-4-1-2-5-15(13)22-16)19-9-7-12(8-10-19)14-6-3-11-21-14/h1-6,11-12H,7-10H2
• InChI Key： AVLIIAKXMYZWII-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1CCN(C(C2=NC3C=CC=CC=3S2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 412
• Topological Polar Surface Area: 89.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-[4-(thiophen-2-yl)piperidine-1-carbonyl]-1,3-benzothiazole

Introduction to 2-[4-(thiophen-2-yl)piperidine-1-carbonyl]-1,3-benzothiazole (CAS No. 1396674-36-4)

2-[4-(thiophen-2-yl)piperidine-1-carbonyl]-1,3-benzothiazole, with the CAS number 1396674-36-4, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties.

The structure of 2-[4-(thiophen-2-yl)piperidine-1-carbonyl]-1,3-benzothiazole is characterized by a benzothiazole core linked to a piperidine ring through a carbonyl group, with a thiophene substituent attached to the piperidine ring. This unique structural arrangement confers the compound with specific pharmacological properties that make it an attractive candidate for drug development.

Recent studies have highlighted the potential of 2-[4-(thiophen-2-yl)piperidine-1-carbonyl]-1,3-benzothiazole in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, 2-[4-(thiophen-2-yl)piperidine-1-carbonyl]-1,3-benzothiazole has also shown promise in cancer research. A 2020 study published in the European Journal of Medicinal Chemistry demonstrated that the compound possesses antitumor activity against several cancer cell lines, including breast cancer, colon cancer, and lung cancer. The mechanism of action involves the induction of apoptosis and cell cycle arrest, which are critical processes for preventing tumor growth and metastasis.

The pharmacokinetic profile of 2-[4-(thiophen-2-yl)piperidine-1-carbonyl]-1,3-benzothiazole has been extensively studied to evaluate its suitability as a therapeutic agent. Research conducted by a team at the University of California revealed that the compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for oral administration. Furthermore, the compound showed low toxicity in preclinical studies, indicating its safety profile for further clinical development.

The synthetic route for 2-[4-(thiophen-2-yl)piperidine-1-carbonyl]-1,3-benzothiazole has been well-documented in the literature. A typical synthesis involves the reaction of 4-thiophenylpiperidine with 1,3-benzothiazole carboxylic acid chloride under mild conditions. The process is efficient and scalable, making it suitable for large-scale production for clinical trials and commercialization.

In conclusion, 2-[4-(thiophen-2-yl)piperidine-1-carbonyl]-1,3-benzothiazole (CAS No. 1396674-36-4) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its full therapeutic potential and optimize its properties for clinical applications.